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Compound of Interest

Compound Name: Paclobutrazol-d4

Cat. No.: B12393926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Paclobutrazol-d4 analytical

standard, designed for use in research and developmental settings. This document details its

chemical and physical properties, mechanism of action, and its application as an internal

standard in analytical methodologies.

Core Properties of Paclobutrazol and its Deuterated
Analog
Paclobutrazol is a triazole-based plant growth retardant and fungicide.[1][2] Its deuterated

analog, Paclobutrazol-d4, serves as an ideal internal standard for quantitative analysis,

particularly in mass spectrometry-based methods, due to its similar physicochemical properties

to the parent compound.[3]
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Property Paclobutrazol Paclobutrazol-d4

Synonyms

(2RS,3RS)-1-(4-

chlorophenyl)-4,4-dimethyl-2-

(1H-1,2,4-triazol-1-yl)pentan-3-

ol

(2RS,3RS)-1-(4-Chlorophenyl-

d4)-4,4-dimethyl-2-(1H-1,2,4-

triazol-1-yl)pentan-3-ol

Molecular Formula C₁₅H₂₀ClN₃O C₁₅H₁₆D₄ClN₃O

Molecular Weight 293.8 g/mol 297.82 g/mol

Appearance White crystalline solid Neat

Melting Point 165-166 °C Not specified

Solubility

Soluble in polar organic

solvents (e.g., ethanol,

methanol, acetone), insoluble

in water.

Not specified, expected to be

similar to Paclobutrazol

Purity (as analytical standard) ≥98.0% (HPLC) ≥98.0% (HPLC)

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
Paclobutrazol's primary mode of action is the inhibition of gibberellin biosynthesis, a crucial

plant hormone responsible for cell elongation.[1][2] Specifically, the (2S,3S) isomer of

paclobutrazol inhibits the enzyme ent-kaurene oxidase, a cytochrome P450 monooxygenase.

This enzyme catalyzes the oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the

gibberellin biosynthetic pathway.[4] By blocking this step, paclobutrazol reduces the levels of

active gibberellins, leading to a decrease in internodal growth and resulting in stouter stems.[1]

[2]
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Gibberellin Biosynthesis Pathway

Inhibition by Paclobutrazol

Geranylgeranyl
pyrophosphate ent-kaurenecyclases ent-kaurenoic acid

ent-kaurene oxidase
(Cytochrome P450) ... Bioactive

Gibberellins (GAs)

Paclobutrazol ent-kaurene oxidase
(Cytochrome P450)
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Analytical Workflow using Paclobutrazol-d4 Internal Standard

Sample Collection
(e.g., plant tissue, soil)

Spike with known amount
of Paclobutrazol-d4

Extraction

Sample Cleanup
(e.g., SPE)

HPLC-MS/MS Analysis

Quantification using
peak area ratios
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Qualification of Paclobutrazol-d4 as an Analytical Standard

Synthesis and Purification

Identity Confirmation
(e.g., MS, NMR)

Purity Determination
(e.g., HPLC, qNMR)

Stability Assessment

Certification of Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Paclobutrazol-d4: An In-depth Technical Guide for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393926#paclobutrazol-d4-analytical-standard-for-
research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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